molecular formula C12H13ClN4 B8319656 6-chloro-N4,N4-dimethyl-N2-phenyl-2,4-pyrimidinediamine

6-chloro-N4,N4-dimethyl-N2-phenyl-2,4-pyrimidinediamine

Cat. No.: B8319656
M. Wt: 248.71 g/mol
InChI Key: VONSJLIHUXHMHW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-chloro-N4,N4-dimethyl-N2-phenyl-2,4-pyrimidinediamine is a useful research compound. Its molecular formula is C12H13ClN4 and its molecular weight is 248.71 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H13ClN4

Molecular Weight

248.71 g/mol

IUPAC Name

6-chloro-4-N,4-N-dimethyl-2-N-phenylpyrimidine-2,4-diamine

InChI

InChI=1S/C12H13ClN4/c1-17(2)11-8-10(13)15-12(16-11)14-9-6-4-3-5-7-9/h3-8H,1-2H3,(H,14,15,16)

InChI Key

VONSJLIHUXHMHW-UHFFFAOYSA-N

Canonical SMILES

CN(C)C1=CC(=NC(=N1)NC2=CC=CC=C2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Dimethylamine in tetrahydrofuran (2M, 15 mL) was added to a solution of 4,6-dichloro-N-phenyl-2-pyrimidinamine (0.715 g, 2.97 mmol) in tetrahydrofuran (30 mL) and N,N-diisopropylethylamine (0.52 mL). The resulting mixture was stirred at room temperature overnight. The solvent was removed and the crude material was purified by flash chromatography on silica gel, eluting with ethyl acetate/hexane (1:9). The eluent was removed, giving 6-chloro-N4,N4-dimethyl-N2-phenyl-2,4-pyrimidinediamine (0.592 g, 2.39 mmol, 80%, Rf=0.3).
Quantity
0 (± 1) mol
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0.715 g
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reactant
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15 mL
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30 mL
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solvent
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0.52 mL
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solvent
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